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Compound of Interest

Compound Name: (Rac)-SOPC

Cat. No.: B1263167 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the safe and effective disposal of (Rac)-
SOPC (1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine), a common phospholipid used in

biomedical research. Adherence to these protocols is vital to protect laboratory personnel and

the environment.

While a specific Safety Data Sheet (SDS) for (Rac)-SOPC was not located, the following

procedures are based on established best practices for the disposal of chemical waste, with

special considerations for phospholipids.[1][2][3][4] It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and requirements.

[5]

Key Chemical and Physical Properties
Understanding the properties of (Rac)-SOPC is fundamental to its safe handling and disposal.

The table below summarizes key data points for SOPC and related compounds.
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Property Value/Information Relevance to Disposal

Chemical Name
1-stearoyl-2-oleoyl-sn-glycero-

3-phosphocholine

Proper identification and

labeling of waste.[6]

Molecular Formula C44H86NO8P

Informs on the elemental

composition for waste stream

analysis.[6]

Molecular Weight 788.1 g/mol

Useful for calculating

quantities for disposal

manifests.[6]

Physical State
Can be a powder or in an

organic solution.[7]

Determines the type of waste

container (solid or liquid).

Solubility
Soluble in methanol and

ethanol.[8]

Important for selecting

appropriate rinse solvents for

empty containers.

Storage Typically stored at -20°C.[7][8]

Waste containers may need to

be stored under similar

conditions if the waste is

reactive or unstable at room

temperature.

**Step-by-Step Disposal Protocol
The proper disposal of (Rac)-SOPC waste should be conducted in a manner that prevents

hazardous chemical reactions and ensures the safety of all laboratory personnel.[5]

1. Waste Identification and Segregation:

Identify the Waste Stream: Determine if the (Rac)-SOPC waste is a solid (e.g., contaminated

labware, gloves) or a liquid (e.g., unused solutions, rinsates).[4]

Segregate Waste: Do not mix (Rac)-SOPC waste with other chemical waste streams unless

explicitly permitted by your institution's EHS department.[3] Incompatible wastes should be

stored separately to avoid dangerous reactions.[1][2]
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2. Container Selection and Labeling:

Choose the Right Container: Select a container that is chemically compatible with (Rac)-
SOPC and any solvents present.[1][3] For organic solutions, glass containers with Teflon-

lined caps are recommended.[7] Ensure the container is in good condition and can be

securely sealed.[1]

Label Correctly: Immediately affix a "Hazardous Waste" label to the container.[1] The label

must include:

The full chemical name: "(Rac)-1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine".

Any associated hazards (consult the original product's SDS or your institution's chemical

safety information).

The date the waste was first added to the container.[5]

The laboratory or generating location.

3. Waste Accumulation and Storage:

Storage Location: Store the waste container in a designated and secure Satellite

Accumulation Area (SAA).[1][3]

Secondary Containment: Liquid waste containers must be placed in secondary containment

to prevent spills.[1]

Keep Containers Closed: Waste containers must remain sealed at all times, except when

adding waste.[1]

4. Final Disposal:

Do Not Dispose in Regular Trash or Drains: (Rac)-SOPC waste should never be disposed of

down the sink or in the regular trash.[5]

Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous

waste disposal vendor to arrange for pickup.[5]
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Empty Containers: Even if the original container of (Rac)-SOPC is empty, it should be

treated as hazardous waste as it may contain chemical residues.[9] Triple-rinse the container

with a suitable solvent, and collect the rinsate as liquid hazardous waste.[3]

Experimental Workflow for Disposal
The following diagram illustrates the logical steps and decision points for the proper disposal of

(Rac)-SOPC.
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Start: (Rac)-SOPC Waste Generated

1. Identify Waste Type

Solid Waste?

Select Lined Solid Waste Container

Yes

Select Compatible Glass Container

No (Liquid)

2. Label with 'Hazardous Waste' & Contents

3. Store in Designated Satellite Accumulation Area

Use Secondary Containment4. Arrange for EHS Pickup

Original Container Empty?

End: Proper Disposal

No

Triple Rinse with Solvent

Yes

Collect Rinsate as Liquid WasteDispose of Rinsed Container as per EHS

Add to liquid waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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